Cas no 946203-63-0 (6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946203-63-0
• MF: C₂₄H₂₇N₇
• MW: 413.518083810806
• CID: 6130046
• PubChem ID: 17016828
• Update Time: 2025-10-29

6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 6-(4-ethyl-1-piperazinyl)-N-(4-methylphenyl)-1-phenyl-
• F2090-0045
• 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 946203-63-0
• AKOS002332800
• 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• 6-(4-ethylpiperazin-1-yl)-1-phenyl-N-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C24H27N7/c1-3-29-13-15-30(16-14-29)24-27-22(26-19-11-9-18(2)10-12-19)21-17-25-31(23(21)28-24)20-7-5-4-6-8-20/h4-12,17H,3,13-16H2,1-2H3,(H,26,27,28)
• InChI Key： AZYTTWHRHSXFPR-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC)CC2)=NC(NC2=CC=C(C)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 413.23279389g/mol
• Monoisotopic Mass: 413.23279389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.1Ų

Additional information on 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946203-63-0)

6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 946203-63-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its piperazine and phenyl substituents, contribute to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its antimicrobial, anticancer, and anti-inflammatory properties. The presence of multiple aromatic rings and nitrogen-containing heterocycles enhances the compound's ability to interact with biological targets. Specifically, the 4-ethylpiperazine moiety introduces a basic nitrogen atom that can form hydrogen bonds or coordinate with acidic residues in proteins, while the 4-methylphenyl group provides hydrophobic interactions and further modulates the compound's binding affinity. These structural elements are critical in determining the compound's overall biological activity and selectivity.

In recent years, there has been a surge in research focused on developing novel small molecules with improved pharmacological profiles. The 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure has been synthesized and evaluated for its potential as an inhibitor of various kinases and enzymes implicated in diseases such as cancer and inflammation. Preclinical studies have demonstrated that this compound exhibits promising activity against targets like Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These kinases play crucial roles in cellular signaling pathways that regulate growth, differentiation, and survival, making them attractive therapeutic targets.

The synthesis of 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrazolo[3,4-d]pyrimidine ring system typically begins with condensation reactions between hydrazine derivatives and β-ketoesters or β-diketones. Subsequent functionalization steps include nucleophilic substitution reactions to introduce the piperazine and phenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic rings.

The pharmacological evaluation of 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has revealed several interesting properties. In vitro assays have shown that this compound inhibits the activity of JAK2 and STAT3 at submicromolar concentrations, suggesting its potential as a therapeutic agent for disorders associated with dysregulated signaling pathways. Additionally, studies have explored its interaction with other kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are implicated in cancer progression. The compound's ability to bind to these targets with high affinity makes it a valuable scaffold for structure-based drug design.

One of the key advantages of 6-(4-ethylpiperazin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-am ine is its favorable pharmacokinetic profile. Animal models have demonstrated that this compound exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic administration. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects. These findings make it an attractive candidate for further development into a clinical candidate.

The development of targeted therapies has been revolutionized by the use of small molecules that can selectively inhibit specific disease-causing proteins. The 6-(4-et hylpiperazin -1 - yl ) - N - ( 4 - methyl phen yl ) - 1 - phen yl - 1 H - py ra z o l o [ 3 , 4 - d ] p y r im idin - 4 - am ine structure aligns well with this trend by offering a potent and selective inhibitor of key signaling molecules. Its mechanism of action involves disruption of aberrant signaling pathways that drive disease progression, thereby providing a rational basis for its therapeutic potential.

In conclusion,6-( 4 - eth ylpiper azin e - 1 - yl ) - N -( 4 - m eth yl phen yl ) - 1 ph en y l - 1 H-py ra z o l o [ 3 , 44 d ] p y r im idin e - 44 am ine (CAS No. 94620363_0) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups contribute to its ability to interact with critical biological targets involved in cancer and inflammation. Ongoing studies continue to explore its full therapeutic spectrum and optimize its pharmacological properties for clinical application.